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Compound of Interest

Compound Name: trans-5-Decen-1-ol

Cat. No.: B107414

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
trans-5-Decen-1-ol (CAS No: 56578-18-8). The information is intended to guide laboratory and
manufacturing personnel in the safe use, storage, and disposal of this chemical.

Chemical and Physical Properties

trans-5-Decen-1-ol is an aliphatic alcohol with a characteristic floral, rosy, or waxy aroma.[1] It
Is a combustible liquid and requires careful handling to prevent ignition.[2]
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Property Value Citation(s)
Molecular Formula C10H200 [31141[5]
Molecular Weight 156.27 g/mol [4115][6]
Appearance Colorless to pale yellow, clear B

liquid

113-118 °C at 11 mmHg95-96
Boiling Point °C at 2 Torr225.32 °C at 760 [3161[7]

mmHg (estimated)

Flash Point 62 °C (143.6 °F) - closed cup [2][6]
Density 0.85 g/mL [3]
Refractive Index n20/D 1.452 (lit.) [31[6]
. Insoluble in water; Soluble in
Solubility [7]
alcohol

0.017 mmHg at 25 °C
Vapor Pressure , [7]
(estimated)

Toxicological Information

The toxicological properties of trans-5-Decen-1-ol have not been fully investigated.[2]
Therefore, it should be handled with care, assuming it may have potential health effects.

Hazard Class Classification Citation(s)
Acute Toxicity No data available

) ] o No data available, but avoid
Skin Corrosion/Irritation [2]

contact

No data available, but avoid

Eye Damage/Irritation [2]
contact

Sensitization No information available [2]

Carcinogenicity No information available [2]
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Hazard Identification and Classification

trans-5-Decen-1-ol is classified as a combustible liquid.[2]

Hazard GHS Classification Citation(s)
Flammability Flammable Liquid, Category 4 [2]
Health Hazards Not classified [2]
Environmental Hazards No information available [2]

Signal Word: Warning[2]
Hazard Statements:

e H227: Combustible liquid[2]

Experimental Protocols

Detailed methodologies for key toxicological and flammability assessments are outlined below.
While specific results for trans-5-Decen-1-ol are not publicly available, these standard
protocols are used to evaluate similar chemicals.

Acute Oral Toxicity - OECD Test Guideline 420 (Fixed
Dose Procedure)

This method is designed to assess the acute oral toxicity of a substance. It uses a stepwise
procedure with a small number of animals.

¢ Principle: A fixed dose of the substance is administered to a group of animals of a single sex
(typically female rats). The response determines if a higher or lower fixed dose is
administered to the next group. This continues until the dose causing evident toxicity or
mortality is identified.[8][9]

e Procedure:
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[e]

A sighting study is first performed with a single animal to determine the appropriate
starting dose.[9]

o Animals are fasted before dosing.[8]
o The test substance is administered in a single dose by gavage.[8]

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.[9]

o Agross necropsy is performed on all animals at the end of the study.[8]

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404

This test evaluates the potential of a substance to cause skin irritation or corrosion.

e Principle: A single dose of the substance is applied to a small area of the skin of an albino
rabbit.[10] The untreated skin serves as a control.

e Procedure:

[¢]

The substance (0.5 mL for liquids) is applied to a shaved area of the skin and covered with
a gauze patch.[10]

[¢]

The exposure period is typically 4 hours.[10]

[¢]

The skin is examined for erythema (redness) and edema (swelling) at specified intervals
(e.g., 1, 24, 48, and 72 hours) after patch removal.[10]

[¢]

Observations are continued for up to 14 days to assess the reversibility of any effects.[10]

Acute Eye Irritation/Corrosion - OECD Test Guideline
405

This method assesses the potential of a substance to cause eye irritation or corrosion.
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e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an albino rabbit.[11] The other eye remains untreated as a control.

e Procedure:

o

The test is initially performed on a single animal.[11]

The eye is examined for corneal opacity, iritis, conjunctival redness, and chemosis at 1,

[¢]

24, 48, and 72 hours after application.[11]

[¢]

If no severe irritation or corrosion is observed, the test may be confirmed in up to two
additional animals.[11]

[¢]

The observation period can extend up to 21 days to evaluate the reversibility of effects.[7]

Flash Point Determination - ASTM D93 (Pensky-Martens
Closed Cup Tester)

This method determines the flash point of petroleum products and other liquids.

¢ Principle: A sample of the liquid is heated in a closed cup at a controlled rate. A small flame
is periodically introduced into the vapor space of the cup. The flash point is the lowest
temperature at which the vapors ignite.[12][13]

e Procedure:

o

The test cup is filled with the sample to a specified level.

[¢]

The sample is heated and stirred at a prescribed rate.[12]

[e]

An ignition source is applied at regular temperature intervals.[12]

o

The temperature at which a flash is observed is recorded as the flash point.[12]

Safe Handling and Personal Protective Equipment
(PPE)
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Adherence to good industrial hygiene and safety practices is crucial when handling trans-5-
Decen-1-ol.[2]

Engineering Controls
o Ensure adequate ventilation, especially in confined areas.[2]

» Use in a well-ventilated place.[2]

Personal Protective Equipment

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[2] Nitrile or
neoprene gloves are generally recommended for handling organic chemicals.

o Respiratory Protection: In case of insufficient ventilation, wear a multi-purpose combination
respirator cartridge.[6]

First Aid Measures
In case of Eye Contact

» Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[2]

o Get medical attention.[2]

In case of Skin Contact

o Wash off immediately with plenty of water for at least 15 minutes.[2]

o Get medical attention if symptoms occur.[2]

In case of Inhalation

» Remove to fresh air.[2]

o Get medical attention if symptoms occur.[2]

In case of Ingestion
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e Clean mouth with water and drink plenty of water afterwards.[2]

o Get medical attention if symptoms occur.[2]

Fire and Explosion Hazard Data

trans-5-Decen-1-ol is a combustible liquid and presents a fire hazard.

Property

Value

Citation(s)

Flash Point

62 °C (143.6 °F) - closed cup

[2][6]

Autoignition Temperature

No data available

[2]

Explosion Limits

No data available

[2]

Suitable Extinguishing Media

COgz, dry chemical, or foam

[2]

Unsuitable Extinguishing
Media

No information available

[2]

Specific Hazards

Combustible material.
Containers may explode when
heated.

[2]

Accidental Release Measures

* Remove all sources of ignition.[2]

o Ensure adequate ventilation.[2]

o Use personal protective equipment as required.[2]

» For spills, sweep up and shovel into suitable containers for disposal.[2]

Storage and Disposal

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]
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o Keep away from heat, sparks, and flame.[2]

e Recommended storage temperature is 2-8°C.[6]

Disposal

o Dispose of contents/container to an approved waste disposal plant.[2]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations.[2]

Visualizations
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Workflow for Safe Handling of trans-5-Decen-1-ol

Preparation

Conduct Risk Assessment

i

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

i

Prepare Well-Ventilated Work Area

Handling

Handle with Care
Avoid contact and inhalation

i Post-Handling
Keep away from Heat, Store in a Cool, Dry,
Sparks, and Open Flames Well-Ventilated Area

'

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of trans-5-Decen-1-ol.

Caption: A decision process for emergency response to incidents involving trans-5-Decen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Safe Handling of trans-5-Decen-
1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107414#trans-5-decen-1-ol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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